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Compound of Interest

Compound Name: Simazine-alachlor mixt.

Cat. No.: B15193286 Get Quote

The proper disposal of a Simazine-Alachlor mixture is critical for ensuring laboratory safety and

environmental protection. Both Simazine and Alachlor are classified as hazardous substances,

and their combination requires stringent disposal protocols. This guide provides essential

safety and logistical information for researchers, scientists, and drug development

professionals to manage and dispose of this herbicide mixture responsibly.

Hazard Classification and Safety Summary
Simazine and Alachlor are herbicides that pose significant health and environmental risks.

Alachlor is suspected of causing cancer, and both are very toxic to aquatic life with long-lasting

effects.[1] Due to their hazardous nature, Simazine-Alachlor mixtures cannot be disposed of in

regular trash or down the sanitary sewer system.[2][3] They must be managed as hazardous

waste in accordance with local, state, and federal regulations.[4][5] There are no known

dangerous reactions between Simazine and Alachlor, allowing them to be collected in the same

waste container.
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Parameter Guideline Source

Waste Classification Hazardous Waste [6][7]

Disposal Method
Incineration at a licensed

hazardous waste facility
[4]

Container Type

Chemically resistant, leak-

proof container with a secure

lid

[8][9][10]

Storage Location
Designated Satellite

Accumulation Area (SAA)
[11]

PPE Requirement
Chemical-resistant gloves,

safety goggles, lab coat
[12][13]

Personal Protective Equipment (PPE)
When handling Simazine-Alachlor mixtures, it is imperative to use appropriate Personal

Protective Equipment (PPE) to minimize exposure. Studies have shown that a significant

percentage of pesticide exposure occurs through the skin.

The following PPE is required:

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. If there is a risk of

splashing, consider double-gloving or using heavy-duty gloves.[13][14]

Eye Protection: Use safety goggles to protect against splashes.[12][13] If there is a

significant splash risk, a face shield should be worn in addition to goggles.[13]

Body Protection: A fully fastened lab coat should be worn over personal clothing. For larger

quantities or in case of a spill, Tyvek coveralls may be necessary.[14][15]

Footwear: Closed-toe shoes are mandatory. In areas with a high risk of spills, chemical-

resistant boots are recommended.[12]
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The following step-by-step protocol outlines the procedure for the safe disposal of a Simazine-

Alachlor mixture in a laboratory setting.

1. Waste Collection and Labeling

Container Selection: Use a designated hazardous waste container that is chemically

compatible with Simazine and Alachlor. The container must be in good condition, with no

leaks, and have a secure lid.[10][16]

Labeling: Immediately label the waste container with a hazardous waste tag provided by

your institution's Environmental Health and Safety (EHS) department.[2][17] The label must

include:

The words "Hazardous Waste"[16][17]

The full chemical names of the contents (Simazine and Alachlor) and their approximate

concentrations.[3][11]

The accumulation start date (the date the first drop of waste is added to the container).[16]

[17]

The name and contact information of the principal investigator or laboratory supervisor.[3]

The specific hazards (e.g., Toxic, Environmental Hazard).[17]

2. Waste Storage

Satellite Accumulation Area (SAA): Store the labeled hazardous waste container in a

designated Satellite Accumulation Area (SAA). This area is typically located within the

laboratory, near the point of waste generation.[11]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.[9]

Segregation: While Simazine and Alachlor are compatible, ensure the waste container is

segregated from other incompatible waste streams in the SAA.[9][10]
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Container Management: Keep the waste container closed at all times, except when adding

waste.[2][10][16]

3. Arranging for Disposal

Contact EHS: Once the waste container is full or has been in storage for the maximum

allowable time (typically 90 days for Small Quantity Generators and 180 days for Very Small

Quantity Generators), contact your institution's EHS department to schedule a waste pickup.

[6][8]

Waste Pickup Request: Follow your institution's specific procedure for requesting a

hazardous waste pickup. This may involve an online form or a phone call.[1][18]

Licensed Disposal Company: The EHS department will arrange for a licensed hazardous

waste disposal company to collect, transport, and dispose of the waste in compliance with all

regulations.[5][7][19][20]

4. Decontamination

Equipment: Any laboratory equipment that has come into contact with the Simazine-Alachlor

mixture must be decontaminated. This can typically be done by triple rinsing with a suitable

solvent (e.g., water or an organic solvent, depending on the formulation). The rinsate must

be collected and disposed of as hazardous waste.[21][22]

Work Surfaces: Decontaminate work surfaces with a suitable cleaning agent. Absorbent

materials used for cleaning up spills should also be disposed of as hazardous waste.[10]
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Generate Simazine-Alachlor Waste
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Caption: Workflow for the safe disposal of Simazine-Alachlor mixture in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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